1-(Propan-2-yl)piperidine-4-carbohydrazide

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• IUPAC Name: 1-propan-2-ylpiperidine-4-carbohydrazide
• InChI: InChI=1S/C9H19N3O/c1-7(2)12-5-3-8(4-6-12)9(13)11-10/h7-8H,3-6,10H2,1-2H3,(H,11,13)
• InChI Key: MRYDUIQEAIDVHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)C(=O)NN

Description

1-(Propan-2-yl)piperidine-4-carbohydrazide is a useful research compound. Its molecular formula is C9H19N3O and its molecular weight is 185.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.60 g (18.1 mmol) of ethyl 1-(1-methylethyl)piperidin-4-carboxylate and 1.00 g (19.9 mmol) of hydrazine hydrate were initially charged in 15 ml of ethanol and stirred at reflux for 16 h. The reaction mixture was cooled to RT and concentrated, and the residue was lyophilized. The crude product was triturated with diethyl ether (25 ml), filtered off and dried. This gave 1.91 g (57% of theory) of the product.